Cas no 103204-21-3 (Benzothiazole,6-(methoxymethyl)-2-methyl-)

• Product Name: Benzothiazole,6-(methoxymethyl)-2-methyl-
• CAS No: 103204-21-3
• MF: C₁₀H₁₁NOS
• MW: 193.265441179276
• CID: 125509
• PubChem ID: 15430086
• Update Time: 2025-04-18

Benzothiazole,6-(methoxymethyl)-2-methyl- Chemical and Physical Properties

Names and Identifiers

• Benzothiazole,6-(methoxymethyl)-2-methyl-
• Benzothiazole, 6-(methoxymethyl)-2-methyl- (6CI,9CI)
• 103204-21-3
• 6-(methoxymethyl)-2-methyl-1,3-benzothiazole
• BENZOTHIAZOLE, 6-(METHOXYMETHYL)-2-METHYL-
• DB-274867

• Inchi： 1S/C10H11NOS/c1-7-11-9-4-3-8(6-12-2)5-10(9)13-7/h3-5H,6H2,1-2H3
• InChI Key： XFMPMFMQLKDEHJ-UHFFFAOYSA-N
• SMILES： S1C(C)=NC2C=CC(COC)=CC1=2

Computed Properties

• Exact Mass: 193.05623
• Monoisotopic Mass: 193.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 50.4Ų

Experimental Properties

• PSA: 22.12